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Compound of Interest

Compound Name: N-nitroso-vortioxetine

CAS No.: 2925447-38-5

Cat. No.: B15813911

Get Quote

For Immediate Release

In response to the growing regulatory scrutiny surrounding nitrosamine impurities in

pharmaceutical products, this document provides detailed application notes and protocols for

the use of N-nitroso-vortioxetine reference standard in the quality control of vortioxetine.

These guidelines are intended for researchers, scientists, and drug development professionals

to ensure the safety and quality of vortioxetine drug substances and products.

N-nitroso-vortioxetine is a nitrosamine drug substance-related impurity (NDSRI) that can form

during the manufacturing process or storage of vortioxetine.[1][2] Due to the classification of

many nitrosamines as probable human carcinogens, regulatory bodies such as the U.S. Food

and Drug Administration (FDA) and the European Medicines Agency (EMA) have established

stringent limits for their presence in pharmaceuticals.[3][4][5] The FDA has set an acceptable

intake (AI) limit of 400 ng/day for N-nitroso-vortioxetine, which is classified as a Potency

Category 3 NDSRI.[1][6]
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The use of a well-characterized N-nitroso-vortioxetine reference standard is essential for the

development, validation, and routine application of analytical methods to detect and quantify

this impurity at trace levels.[6][7] This ensures that vortioxetine-containing medicines are safe

for patient use.

Application Notes
The N-nitroso-vortioxetine reference standard is primarily used in the following applications:

Analytical Method Development: To establish sensitive and specific analytical methods, such

as Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass

Spectrometry (GC-MS), for the identification and quantification of N-nitroso-vortioxetine.[1]

Method Validation: To validate the performance of analytical methods according to the

International Council for Harmonisation (ICH) Q2(R1) guidelines, including parameters like

specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification

(LOQ).[3][8]

Quality Control (QC) Testing: For routine batch release testing of vortioxetine active

pharmaceutical ingredient (API) and finished drug products to ensure compliance with

regulatory limits.[7]

Stability Studies: To monitor the formation of N-nitroso-vortioxetine under various storage

conditions and establish appropriate shelf-life for the drug product.

Quantitative Data Summary
Accurate quantification of N-nitroso-vortioxetine is critical. The following table summarizes

key quantitative data from a validated Ultra-Fast Liquid Chromatography-Mass Spectrometry

(UFLC-MS) method for the analysis of N-nitroso-vortioxetine in vortioxetine hydrobromide

API.[8]
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Parameter Value Reference

Limit of Detection (LOD) 0.660 ppm [8]

Limit of Quantification (LOQ) 1.995 ppm [8]

Correlation Coefficient (r²) 0.99964 [8]

Recovery 92.42% to 104.54% [8]

Precision (%RSD) 1.07% [8]

Experimental Protocols
Below are detailed protocols for the analysis of N-nitroso-vortioxetine. These protocols are

based on established methods for nitrosamine analysis and a specific UFLC-MS method for N-
nitroso-vortioxetine.[8][9][10]

Protocol 1: UFLC-MS Method for N-nitroso-vortioxetine
in Vortioxetine API
This protocol is adapted from a validated method for the analysis of N-nitroso-vortioxetine in

vortioxetine hydrobromide API.[8]

1. Materials and Reagents:

N-nitroso-vortioxetine reference standard

Vortioxetine Hydrobromide API

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Water (Milli-Q or equivalent)

0.22 µm PVDF syringe filters
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2. Standard Solution Preparation:

Stock Solution: Accurately weigh and dissolve an appropriate amount of N-nitroso-
vortioxetine reference standard in methanol to obtain a stock solution of a known

concentration (e.g., 100 µg/mL).

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with a suitable diluent (e.g., methanol/water mixture) to concentrations ranging

from the LOQ to approximately 150% of the specification limit. A typical concentration for a

standard solution is 0.04 µg/mL with respect to the test concentration.[8]

3. Sample Preparation:

Accurately weigh approximately 50.0 mg of the vortioxetine hydrobromide API test sample

into a 25 mL volumetric flask.[8]

Dissolve and dilute to volume with the diluent to achieve a final concentration of about 2.0

mg/mL.[8]

Filter the solution through a 0.22 µm PVDF syringe filter into an HPLC vial.[8]

4. UFLC-MS Parameters:
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Parameter Condition

LC System
UFLC system with a single quadrupole MS

detector[8]

Column
ACQUITY CSH 2.1 µm Phenyl-Hexyl, 100 mm x

1.7 µm[8]

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient
Optimized to separate N-nitroso-vortioxetine

from the API and other impurities.

Flow Rate Typically 0.3 - 0.5 mL/min

Column Temperature 40°C

Injection Volume 5 - 10 µL

MS System Single Quadrupole Mass Spectrometer

Ionization Mode Electrospray Ionization (ESI) Positive

Monitored Ion (SIM) m/z 328[8]

5. Data Analysis:

Quantify the amount of N-nitroso-vortioxetine in the sample by comparing the peak area of

the analyte to the calibration curve generated from the working standard solutions.

Sample and Standard Preparation

UFLC-MS Analysis Data ProcessingN-nitroso-vortioxetine
Reference Standard

Stock Solution
Preparation

Vortioxetine API
Sample

Sample Solution
Preparation

Working Standard
Dilutions

UFLC-MS System Data Acquisition
(SIM Mode m/z 328)

Calibration Curve
Generation

Quantification of
Impurity Final Report
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Click to download full resolution via product page

Caption: UFLC-MS analysis workflow for N-nitroso-vortioxetine.

Protocol 2: General LC-MS/MS Method for Nitrosamine
Screening in Drug Products
This protocol provides a general approach for screening nitrosamine impurities, including N-
nitroso-vortioxetine, in finished drug products. Method optimization and validation are

required for specific drug product formulations.

1. Materials and Reagents:

N-nitroso-vortioxetine reference standard

Vortioxetine tablets

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Dichloromethane (DCM)

Formic acid (LC-MS grade)

Ammonium formate

Water (Milli-Q or equivalent)

0.22 µm PVDF syringe filters

2. Standard Solution Preparation:

As described in Protocol 1.

3. Sample Preparation (for Tablets):

Weigh and finely powder a representative number of vortioxetine tablets.
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Accurately weigh a portion of the powdered tablets equivalent to a specific amount of the API

(e.g., 100 mg) into a centrifuge tube.

Add a suitable extraction solvent (e.g., methanol or a mixture of DCM and water).

Vortex or sonicate for a specified time to ensure complete extraction of the API and any

potential impurities.

Centrifuge the sample to pellet the excipients.

Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.

4. LC-MS/MS Parameters:
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Parameter Condition

LC System

High-Performance Liquid Chromatography

(HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system

Column
C18 or Phenyl-Hexyl stationary phase, suitable

for polar and non-polar analytes

Mobile Phase A
10 mM Ammonium formate with 0.1% Formic

acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile/Methanol

Gradient
Optimized for the separation of multiple

nitrosamines

Flow Rate
Dependent on column dimensions (e.g., 0.4

mL/min for a 2.1 mm ID column)

Column Temperature 30 - 50°C

Injection Volume 1 - 10 µL

MS System Triple Quadrupole Mass Spectrometer (TQ-MS)

Ionization Mode

Electrospray Ionization (ESI) Positive or

Atmospheric Pressure Chemical Ionization

(APCI)

Scan Type Multiple Reaction Monitoring (MRM)

MRM Transitions

Specific precursor and product ions for N-

nitroso-vortioxetine and other target

nitrosamines

5. Data Analysis:

Identify and quantify N-nitroso-vortioxetine based on its specific MRM transition and

retention time, comparing the response to the calibration curve.
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Caption: Logical workflow for nitrosamine impurity risk mitigation.

Conclusion
The control of N-nitroso-vortioxetine is a critical aspect of ensuring the quality and safety of

vortioxetine-containing pharmaceuticals. The use of a qualified reference standard is

fundamental for the accurate and reliable quantification of this impurity. The protocols and

information provided herein offer a comprehensive guide for the implementation of robust

quality control strategies to monitor and control N-nitroso-vortioxetine, thereby ensuring

compliance with global regulatory expectations and safeguarding patient health.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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